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An In-Depth Technical Guide to 1-(4-Chlorophenylamino)-2-butanol

Executive Summary

This technical guide provides a comprehensive scientific overview of the chemical compound
1-(4-Chlorophenylamino)-2-butanol. The document is structured to serve researchers,
medicinal chemists, and drug development professionals by detailing the molecule's structural
characteristics, a robust synthetic pathway, and state-of-the-art analytical validation techniques.
As a chiral amino alcohol containing a halogenated aromatic moiety, this compound represents
a class of molecules with significant potential in pharmacological research, drawing parallels to
known adrenergic agents.[1] This guide moves beyond a simple recitation of data, offering
expert insights into the rationale behind experimental design and data interpretation, thereby
providing a self-validating framework for its synthesis and characterization.

Molecular Identity and Structure Elucidation
IUPAC Nomenclature and Core Identifiers
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The unambiguous identification of a chemical entity is foundational to all subsequent research.
The structure is systematically named based on a butanol backbone.

» IUPAC Name: 1-((4-chlorophenyl)amino)butan-2-ol
e Molecular Formula: C10H14CINO
e Molecular Weight: 200.68 g/mol

o CAS Number: A specific CAS number for this exact isomer is not broadly indexed,
highlighting its status as a novel or less-common research compound. For reference, the
isomeric 2-amino-1-(4-chlorophenyl)-1-butanol hydrochloride is registered under CAS
38847-88-0.[2]

Core Chemical Structure

The molecule consists of a four-carbon butanol chain. A secondary alcohol (-OH) group is
located at position C2, and a secondary amine at position C1. The amine's nitrogen atom is
bonded to a hydrogen and a 4-chlorophenyl group, a common pharmacophore in medicinal
chemistry.[3]

l=.Chemical Structure of 1-((4-chlorophenyl)amino)butan-2-ol (Note: An image of the chemical
structure would be placed here in a final document.)

Stereochemistry

A critical feature of 1-(4-Chlorophenylamino)-2-butanol is the presence of a chiral center at
the C2 carbon, the carbon atom bonded to the hydroxyl group. This gives rise to two
enantiomers: (R)-1-((4-chlorophenyl)amino)butan-2-ol and (S)-1-((4-chlorophenyl)amino)butan-
2-ol. The stereochemistry of such molecules is often pivotal in determining their
pharmacological activity and interaction with biological targets. Unless a stereospecific
synthesis is employed, the compound will be produced as a racemic mixture.

Physicochemical Properties

The following table summarizes the predicted and estimated physicochemical properties.
These values are crucial for designing experimental conditions, such as selecting appropriate
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solvent systems for reactions and chromatography, and for preliminary assessment of drug-like

properties.
Property Predicted/Estimated Value = Rationale & Significance
) Calculated from the molecular

Molecular Weight 200.68 g/mol
formula C10H14CINO.[4]
This value suggests good lipid
solubility, a key factor for

XLogP3 ~2.5-3.0

membrane permeability and

potential oral bioavailability.

Hydrogen Bond Donors

2 (from -OH and -NH)

Influences solubility and the
potential for specific
interactions with biological
targets (e.g., enzyme active

sites).

Hydrogen Bond Acceptors

2 (from -O and -N)

Also critical for solubility and

target binding.

pKa (Most Basic)

~9.5 - 10.5 (Amine)

The secondary amine is the
most basic site, likely to be
protonated at physiological pH
(7.4).

The hydroxyl proton is weakly

pKa (Most Acidic) ~14 - 15 (Alcohol) acidic, typical for a secondary
alcohol.
High boiling point is expected
Boiling Point >250 °C (Estimated) due to hydrogen bonding and

molecular weight.

Synthesis and Purification

The synthesis of amino alcohols is a well-established field in organic chemistry. The most direct

and logical approach for this target molecule is the nucleophilic ring-opening of an epoxide.
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Retrosynthetic Analysis

The logical disconnection for this molecule is at the C1-N bond, identifying 4-chloroaniline and
1,2-epoxybutane as readily available starting materials. This is a classic and highly reliable
transformation.

1-(4-Chlorophenylamino)-2-butanol

C-N Bond Formation
(Nucleophilic Ring-Opening)

Starting Materials

4-Chloroaniline 1,2-Epoxybutane

Click to download full resolution via product page

Caption: Retrosynthetic pathway for 1-(4-Chlorophenylamino)-2-butanol.

Proposed Synthetic Protocol: Reaction of 4-
Chloroaniline with 1,2-Epoxybutane

This protocol describes the synthesis of a racemic mixture of the target compound.
Step 1: Reaction Setup

e To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add
4-chloroaniline (1.0 eq, e.g., 12.75 g, 0.1 mol).

¢ Add a suitable solvent such as ethanol or isopropanol (100 mL). The choice of a protic
solvent helps to facilitate the proton transfer steps in the ring-opening mechanism.

 Stir the mixture until the 4-chloroaniline is fully dissolved.
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Step 2: Reagent Addition

o Slowly add 1,2-epoxybutane (1.1 eq, e.g., 7.93 g, 0.11 mol) to the solution at room
temperature. The slight excess of the epoxide ensures complete consumption of the starting

amine.

e The reaction is often exothermic; addition should be controlled to maintain a gentle
temperature increase.

Step 3: Reaction Execution
e Heat the reaction mixture to reflux (for ethanol, ~78 °C).

o Monitor the reaction progress using Thin Layer Chromatography (TLC). A typical mobile
phase would be Ethyl Acetate/Hexane (e.g., 30:70 v/v). The product will have a lower Rf
value than the epoxide and a different Rf from the starting amine.

o Continue reflux for 12-24 hours or until TLC indicates the complete disappearance of the
limiting reagent (4-chloroaniline).

Step 4: Work-up and Isolation
o Cool the reaction mixture to room temperature.
» Remove the solvent under reduced pressure using a rotary evaporator.

e The crude residue will contain the desired product and any unreacted epoxide. Dissolve the
residue in a suitable organic solvent like ethyl acetate (150 mL) and transfer to a separatory
funnel.

e Wash the organic layer sequentially with 1M HCI (2 x 50 mL) to remove any unreacted
amine, followed by saturated sodium bicarbonate solution (1 x 50 mL), and finally brine (1 x
50 mL).

e Dry the organic layer over anhydrous sodium sulfate (Na2S0a), filter, and concentrate in
vacuo to yield the crude product.

Step 5: Purification
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e The crude product can be purified by flash column chromatography on silica gel, using a
gradient of ethyl acetate in hexane as the eluent.

o Combine the fractions containing the pure product (as determined by TLC) and remove the
solvent to yield 1-(4-Chlorophenylamino)-2-butanol as a viscous oil or a low-melting solid.

Analytical Characterization and Validation

Unambiguous structural confirmation requires a combination of spectroscopic methods. Each
technique provides a piece of the puzzle, and together they form a self-validating system.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms.
Predicted chemical shifts (in ppm) are relative to TMS.

1H NMR (Predicted) 13C NMR (Predicted)

~7.1-7.2 ppm (d, 2H, Ar-H ortho to Cl) ~ 146 ppm (Ar C-N)

~ 6.6-6.7 ppm (d, 2H, Ar-H ortho to NH) ~ 129 ppm (Ar C-H ortho to CI)
~4.5-5.0 ppm (br s, 1H, OH) ~ 123 ppm (Ar C-CI)

~ 3.8-4.0 ppm (br s, 1H, NH) ~ 114 ppm (Ar C-H ortho to NH)
~ 3.6-3.8 ppm (m, 1H, CH-OH) ~ 71 ppm (C2, CH-OH)

~ 3.0-3.2 ppm (M, 2H, CH2-NH) ~ 52 ppm (C1, CH2-NH)
~1.4-1.6 ppm (M, 2H, CH2-CHs) ~ 28 ppm (C3, CH2-CHs)
~0.9-1.0 ppm (t, 3H, CH3) ~ 10 ppm (C4, CH3)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern,
which helps confirm the molecular formula and structural components.

e Molecular lon (M+): Expected at m/z 200 (for 3°Cl) and 202 (for 3’Cl) in an approximate 3:1
ratio, which is characteristic of a monochlorinated compound.
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e Key Fragments:

o Alpha-cleavage: Loss of an ethyl group (*CH2CH?s) from the carbon bearing the hydroxyl
group would lead to a significant fragment at m/z 171/173.

o Benzylic-type cleavage: Cleavage of the C1-C2 bond would yield a fragment
corresponding to the [CH2(NH)(CsH4Cl)]* ion at m/z 155/157.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of key functional groups.[6]

Wavenumber (cm~—?) Intensity Assignment

3300 - 3400 Strong, Broad O-H stretch (alcohol)

3350 - 3450 Medium N-H stretch (secondary amine)
2850 - 2960 Medium Aliphatic C-H stretch

~1600, ~1500 Strong Aromatic C=C stretch

1250 - 1350 Medium C-N stretch

1050 - 1150 Strong C-O stretch (sec. alcohol)
1085 - 1095 Strong Aromatic C-Cl stretch

Integrated Spectroscopic Analysis Workflow

The confirmation of the final structure is not based on a single piece of data but on the
convergence of all analytical results.
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Experimental Data Acquisition
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Unambiguous Structure
Confirmation of
1-(4-Chlorophenylamino)-2-butanol

Click to download full resolution via product page

Caption: Workflow for the spectroscopic validation of the target compound.

Potential Applications and Scientific Context

While specific biological data for 1-(4-Chlorophenylamino)-2-butanol is not widely published,
its structural motifs are present in numerous pharmacologically active molecules.

Adrenergic Receptor Modulation: The -amino alcohol core is a classic pharmacophore for
interacting with adrenergic receptors. For example, 1-(o-chlorophenyl)-2-tert.-
butylaminoethanol is a known bronchodilator that acts as an adrenergic beta-receptor
agonist.[1] This suggests that the title compound could be a valuable candidate for screening
in programs targeting asthma, COPD, or cardiovascular conditions.

CNS Activity: The lipophilic 4-chlorophenyl group can facilitate crossing the blood-brain
barrier. Many centrally-acting drugs utilize this moiety.

Chiral Building Block: The resolved (R) and (S) enantiomers can serve as valuable chiral
synthons for the construction of more complex molecules in drug discovery campaigns. The
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inclusion of chlorine can enhance metabolic stability or modify binding affinity.[3]

Safety and Handling

As a novel research chemical, a full toxicological profile is not available. However, based on its
constituent parts (4-chloroaniline and butanol derivatives), appropriate precautions must be
taken.

o Personal Protective Equipment (PPE): Always handle the compound in a certified chemical
fume hood while wearing safety glasses, a lab coat, and nitrile gloves.

« Handling: Avoid inhalation of vapors and contact with skin and eyes. 4-chloroaniline, a
starting material, is a known toxic substance.[7]

o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from
strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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